Cas no 1490663-53-0 (1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 1490663-53-0
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 6431946
• PubChem ID: 66216619
• Update Time: 2025-10-31

1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbaldehyde
• 1H-1,2,3-Triazole-4-carboxaldehyde, 1-(4-ethylphenyl)-
• starbld0025038
• F2157-0677
• 1-(4-ethylphenyl)triazole-4-carbaldehyde
• 1490663-53-0
• AKOS015560073

• Inchi： 1S/C11H11N3O/c1-2-9-3-5-11(6-4-9)14-7-10(8-15)12-13-14/h3-8H,2H2,1H3
• InChI Key： YWKSMUUHTVEKOZ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(CC)C=C2)C=C(C=O)N=N1

Computed Properties

• Exact Mass: 201.090211983g/mol
• Monoisotopic Mass: 201.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 371.1±44.0 °C(Predicted)
• pka: -1.03±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbaldehyde

Recent Advances in the Study of 1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 1490663-53-0)

The compound 1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 1490663-53-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the importance of 1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbaldehyde as a key intermediate in the synthesis of novel heterocyclic compounds. Its unique structural features, including the presence of a triazole ring and an aldehyde functional group, make it a valuable scaffold for the development of bioactive molecules. Researchers have successfully employed this compound in click chemistry reactions, enabling the rapid assembly of complex molecular architectures with high efficiency and selectivity.

In the context of medicinal chemistry, 1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbaldehyde has shown promising activity against a range of biological targets. A recent study published in the Journal of Medicinal Chemistry demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory pathways. The compound exhibited moderate to high binding affinity, as confirmed by molecular docking studies and in vitro assays. These findings suggest its potential utility in the development of anti-inflammatory agents.

Furthermore, the compound's role in the synthesis of antimicrobial agents has been explored. A 2023 study reported the derivatization of 1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbaldehyde to produce a series of triazole-containing analogs with enhanced antibacterial activity against Gram-positive and Gram-negative bacteria. The study emphasized the importance of the aldehyde group in modulating the compounds' interactions with bacterial cell walls, leading to improved efficacy.

In addition to its biological applications, 1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbaldehyde has been investigated for its potential in materials science. Researchers have utilized its reactive aldehyde group to functionalize polymers and nanoparticles, creating hybrid materials with tailored properties for drug delivery and diagnostic applications. This interdisciplinary approach highlights the compound's versatility beyond traditional medicinal chemistry.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Ongoing research is focused on structural modifications to enhance its bioavailability and selectivity. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinically relevant therapeutics.

In conclusion, 1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 1490663-53-0) represents a promising scaffold for the development of novel bioactive molecules. Its applications span drug discovery, materials science, and beyond, underscoring its importance in contemporary chemical biology research. Future studies will likely explore its potential in targeted therapies and personalized medicine, further expanding its impact on the field.